Cas no 731851-16-4 (2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole)

• Product Name: 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole
• CAS No: 731851-16-4
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 4716481
• PubChem ID: 54593132
• Update Time: 2025-11-02

2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(propan-2-yl)-1,3-oxazole
• Oxazole, 2-(chloromethyl)-5-(1-methylethyl)-
• NE49063
• 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole

• Inchi： 1S/C7H10ClNO/c1-5(2)6-4-9-7(3-8)10-6/h4-5H,3H2,1-2H3
• InChI Key： CEIBYBZQNLYXIL-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C(C)C)O1

Computed Properties

• Exact Mass: 159.0450916g/mol
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole

2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 731851-16-4): A Comprehensive Overview

The chemical compound 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 731851-16-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique oxazole ring structure substituted with a chloromethyl group and an isopropyl moiety, serves as a versatile building block in organic synthesis. Its molecular formula is C₇H₁₀ClNO, with a molecular weight of 159.61 g/mol.

In recent years, the demand for functionalized oxazole derivatives has surged due to their broad applications in drug discovery and material science. Researchers are particularly interested in 2-(Chloromethyl)-5-isopropyl-1,3-oxazole as a precursor for synthesizing biologically active compounds. The presence of both reactive chloromethyl and isopropyl groups makes this molecule highly adaptable for various chemical transformations.

The oxazole ring system is known for its stability and electronic properties, which contribute to the compound's utility in medicinal chemistry. Many FDA-approved drugs contain oxazole moieties, highlighting the importance of compounds like 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole in modern pharmaceutical development. Current research trends focus on its potential as a scaffold for kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, CAS 731851-16-4 offers multiple advantages. The chloromethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the isopropyl substituent provides steric and electronic effects that can influence reaction outcomes. These characteristics make it valuable for constructing complex molecular architectures in a single step.

Environmental considerations have become increasingly important in chemical research. 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole demonstrates favorable stability under standard conditions, reducing concerns about decomposition or hazardous byproducts. However, proper handling procedures should always be followed when working with chlorinated compounds in laboratory settings.

The global market for specialty oxazole derivatives has shown steady growth, with 731851-16-4 being particularly sought after by contract research organizations and academic institutions. Market analysts project increased demand as more applications emerge in areas such as fluorescent materials and electronic components.

Quality control is paramount when working with 2-(Chloromethyl)-5-isopropyloxazole. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications to ensure optimal performance in synthetic applications.

Recent advances in green chemistry have explored more sustainable routes to synthesize oxazole-based compounds. While traditional methods often require harsh conditions, newer catalytic approaches show promise for producing 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole with reduced environmental impact and improved atom economy.

Storage recommendations for CAS 731851-16-4 typically suggest keeping the compound in a cool, dry place under inert atmosphere. Proper container selection (often amber glass) helps maintain stability over extended periods. These handling protocols ensure the material remains suitable for sensitive synthetic applications.

The intellectual property landscape surrounding functionalized oxazoles continues to evolve. Several patents have been filed covering synthetic methods and applications of 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole, particularly in the field of medicinal chemistry. Researchers should conduct thorough patent searches before developing new applications.

Analytical characterization of 731851-16-4 typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly shows the distinctive pattern of the oxazole ring protons, while mass spectrometry confirms the molecular weight. These analytical tools are essential for verifying compound identity and purity.

In the context of drug discovery, the 2-(Chloromethyl)-5-isopropyl-1,3-oxazole scaffold offers multiple points for structural modification. Medicinal chemists can readily functionalize the chloromethyl group or modify the isopropyl substituent to create diverse libraries of bioactive molecules for screening programs.

Safety data for 2-(Chloromethyl)-5-(propan-2-yl)-1,3-oxazole indicates standard precautions should be observed when handling this compound. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended during laboratory use.

The future outlook for oxazole-based chemistry appears promising, with 731851-16-4 positioned as a key intermediate. As research continues to uncover new applications in materials science and pharmaceuticals, the importance of this versatile building block is likely to grow significantly in coming years.